3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C15H23N3O3/c1-10-14(11(2)17(3)16-10)15(21)18-8-4-5-12(9-18)6-7-13(19)20/h12H,4-9H2,1-3H3,(H,19,20)
• InChI Key: MJVGHLFEOSYHGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)N2CCCC(C2)CCC(=O)O
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid, also known as TIPP, is a synthetic compound that has been studied for its potential applications in scientific research. TIPP is a member of the piperidine class of compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is not fully understood, but it is believed to act on opioid receptors in the brain and peripheral tissues. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to have a high affinity for the mu opioid receptor, which is involved in pain management and drug addiction. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has also been found to have a lower affinity for the delta and kappa opioid receptors, which are involved in a range of physiological processes.
Biochemical and Physiological Effects:
3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to have a range of biochemical and physiological effects, including analgesic effects, anti-inflammatory effects, and anticancer effects. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been shown to reduce pain in animal models, and it has been found to reduce inflammation in animal models of arthritis. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has also been found to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has several advantages for lab experiments, including its high potency and selectivity for the mu opioid receptor. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is also stable in solution and can be easily synthesized using solid-phase or solution-phase peptide synthesis. However, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has some limitations for lab experiments, including its high cost and limited availability. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is also a synthetic compound and may not accurately mimic the effects of endogenous opioids in the body.

Future Directions

There are several future directions for research on 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid, including its potential applications in pain management, drug addiction, and cancer research. 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid may also have applications in other areas of research, such as neurodegenerative diseases and autoimmune diseases. Future research may also focus on the development of new analogs of 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid with improved potency and selectivity for opioid receptors. Overall, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase peptide synthesis. In solid-phase peptide synthesis, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is synthesized on a resin support, where each amino acid is added sequentially. In solution-phase peptide synthesis, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is synthesized in solution, where each amino acid is added sequentially. Both methods have been successfully used to synthesize 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid, and the choice of method depends on the specific application.

Scientific Research Applications

3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been studied for its potential applications in a range of scientific research areas, including pain management, drug addiction, and cancer research. In pain management, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to have potent analgesic effects and has been shown to be effective in reducing pain in animal models. In drug addiction research, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to reduce the rewarding effects of drugs such as cocaine and morphine, suggesting that it may be a potential treatment for drug addiction. In cancer research, 3-[1-(1,3,5-Trimethylpyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells.